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Compound of Interest

Compound Name: Lafutidine-d10

Cat. No.: B12404596

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This document provides a comprehensive, step-by-step guide for the
safe disposal of Lafutidine-d10, a deuterated analog of the histamine H2-receptor antagonist,
Lafutidine. Adherence to these procedures will help mitigate risks and ensure compliance with
standard laboratory safety protocols.

Immediate Safety and Handling Precautions

Lafutidine-d10, like its parent compound Lafutidine, should be handled with care. The Safety
Data Sheet (SDS) for Lafutidine indicates that the compound is harmful if swallowed.[1]
Therefore, appropriate personal protective equipment (PPE), including a lab coat, safety
glasses, and gloves, should be worn at all times when handling the compound. All handling of
the solid compound or concentrated solutions should be performed in a well-ventilated area or
a chemical fume hood to avoid inhalation of any dust or aerosols.

In the event of accidental exposure, follow these first-aid measures:

« |If Swallowed: Rinse mouth with water. Do not induce vomiting. Seek immediate medical
attention.[1]

o Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with
soap and water.
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o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper
and lower eyelids occasionally. Seek medical attention if irritation persists.

Quantitative Data Summary

The following table summarizes key quantitative data for Lafutidine, which is considered a
suitable proxy for Lafutidine-d10 for safety and disposal purposes.

Property Value Source
Molecular Formula C22H29N304S PubChem
Molecular Weight 431.55 g/mol PubChem
Appearance Solid ApexBio
Solubility in DMSO >21.58 mg/mL ApexBio[2]
Solubility in Ethanol =3.44 mg/mL ApexBio[2]
GHS Hazard Statement H302: Harmful if swallowed ECHA C&L[3]

Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of
Lafutidine-d10 waste in a laboratory setting.
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Lafutidine-d10 Disposal Workflow

Start: Lafutidine-d10 Waste Generated

1. Collect Waste in a
Designated, Labeled Container

2. Is the waste purely
Lafutidine-d10 solution?

No (Mixed with
other chemicals)

Y

3a. Segregate as
Hazardous Chemical Waste

Yes

3b. Can the waste be neutralized
(e.g., acidic or basic solution)?

4b. Neutralize pH to 6-8
in a fume hood

No [e.g., dissolved
in grganic solvent)

5. Check Local Regulations
for Sewer Disposal of
Neutralized Pharmaceutical Waste

v 4

Not Permitted

4. Package for Licensed
Waste Disposal Service

End: Arrange for Pickup by
Licensed Waste Disposal

Permitted

6a. Dispose via Sewer with
Copious Amounts of Water
(If Permitted)

End: Document Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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